Cas no 2877674-88-7 (N-cyclohexyl-5-fluoropyrimidin-4-amine)

• Product Name: N-cyclohexyl-5-fluoropyrimidin-4-amine
• CAS No: 2877674-88-7
• MF: C₁₀H₁₄FN₃
• MW: 195.236665248871
• CID: 5329635
• Update Time: 2025-11-06

N-cyclohexyl-5-fluoropyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-Cyclohexyl-5-fluoro-4-pyrimidinamine
• N-cyclohexyl-5-fluoropyrimidin-4-amine

• Inchi： 1S/C10H14FN3/c11-9-6-12-7-13-10(9)14-8-4-2-1-3-5-8/h6-8H,1-5H2,(H,12,13,14)
• InChI Key： RPBZHFGQDOHRSK-UHFFFAOYSA-N
• SMILES： C1=NC=C(F)C(NC2CCCCC2)=N1

Experimental Properties

• Density: 1.204±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 320.7±27.0 °C(Predicted)
• pka: 4.00±0.10(Predicted)

Additional information on N-cyclohexyl-5-fluoropyrimidin-4-amine

Professional Introduction to N-cyclohexyl-5-fluoropyrimidin-4-amine (CAS No. 2877674-88-7)

N-cyclohexyl-5-fluoropyrimidin-4-amine, with the chemical formula C₁₂H₁₇FN₂, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its structural features and potential applications in drug development. The presence of a cyclohexyl group and a fluorine atom in its molecular structure imparts unique chemical properties that make it a valuable intermediate in synthesizing various bioactive molecules.

The CAS number 2877674-88-7 uniquely identifies this compound and distinguishes it from other chemical entities. This numbering system ensures precise identification and communication within the scientific community. The compound's molecular structure, featuring a pyrimidine core with substituents at the 4th and 5th positions, makes it a versatile building block for medicinal chemists.

In recent years, there has been growing interest in fluorinated pyrimidines due to their enhanced metabolic stability and improved binding affinity to biological targets. The N-cyclohexyl moiety in N-cyclohexyl-5-fluoropyrimidin-4-amine contributes to its solubility and pharmacokinetic properties, making it an attractive candidate for further development. This compound has been explored in various research avenues, particularly in the synthesis of kinase inhibitors and other therapeutic agents.

One of the most compelling aspects of N-cyclohexyl-5-fluoropyrimidin-4-amine is its role as a precursor in the development of novel pharmaceuticals. Researchers have leveraged its structural framework to create molecules with targeted biological activities. For instance, derivatives of this compound have shown promise in inhibiting specific enzymes involved in cancer pathways. The fluorine atom's electron-withdrawing effect enhances the reactivity of the pyrimidine ring, facilitating further functionalization and leading to more potent drug candidates.

The pharmaceutical industry has been particularly keen on exploring fluorinated heterocycles due to their favorable pharmacological properties. N-cyclohexyl-5-fluoropyrimidin-4-amine fits well within this trend, offering a balanced profile of solubility, bioavailability, and metabolic stability. These attributes are crucial for developing drugs that can effectively reach their intended biological targets while minimizing side effects.

Recent studies have highlighted the compound's potential in oncology research. By modifying its structure, scientists have been able to generate compounds that exhibit significant antitumor activity. The cyclohexyl group provides steric hindrance that can optimize binding interactions with protein targets, while the fluorine atom enhances the molecule's ability to cross the blood-brain barrier. Such characteristics make N-cyclohexyl-5-fluoropyrimidin-4-amine a promising scaffold for future drug discovery efforts.

Beyond oncology, this compound has also been investigated for its potential in treating inflammatory diseases and infectious disorders. The pyrimidine core is a common motif in many biologically active molecules, and its modification can lead to novel therapeutic agents with improved efficacy and selectivity. The versatility of N-cyclohexyl-5-fluoropyrimidin-4-amine lies in its ability to be functionalized at multiple positions, allowing for the creation of a diverse library of derivatives.

The synthesis of N-cyclohexyl-5-fluoropyrimidin-4-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to achieve high yields and purity levels, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The use of modern catalytic systems has further streamlined the synthesis process, making it more efficient and environmentally friendly.

In conclusion, N-cyclohexyl-5-fluoropyrimidin-4-amine (CAS No. 2877674-88-7) is a multifaceted compound with significant potential in drug development. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with applications across various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.